6-(1-Methylhydrazinyl)-6-oxohexanoic acid

• IUPAC Name: 6-[amino(methyl)amino]-6-oxohexanoic acid
• InChI: InChI=1S/C7H14N2O3/c1-9(8)6(10)4-2-3-5-7(11)12/h2-5,8H2,1H3,(H,11,12)
• InChI Key: KAYDIQVEJWIEKO-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CCCCC(=O)O)N
• Molecular Formula: C7H14N2O3
• Molecular Weight: 174.20 g/mol

Description

6-(1-Methylhydrazinyl)-6-oxohexanoic acid, also known as methylhydrazinylhexanoic acid (MHHA), is an organic acid that has been studied for its potential applications in scientific research. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, and can be used as a catalyst in organic reactions. MHHA has also been reported to have biochemical and physiological effects, and its use in laboratory experiments has both advantages and limitations. In

Scientific Research Applications

MHHA has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals and other organic compounds. It has been used as a catalyst in the synthesis of a variety of compounds, such as β-lactam antibiotics and other heterocyclic compounds. It has also been used in the synthesis of polymers and in the preparation of liposomes.

Mechanism of Action

The mechanism of action of MHHA is not fully understood. However, it is believed to act as a proton donor, donating a proton to the substrate molecule and thus facilitating the reaction. It is also believed to act as an electron-withdrawing group, withdrawing electrons from the substrate molecule and thus promoting the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of MHHA are not well understood. However, it has been reported to have antioxidant and anti-inflammatory properties, and it has been shown to inhibit the growth of certain types of cancer cells. It has also been reported to have analgesic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

The use of MHHA in laboratory experiments has several advantages. It is relatively inexpensive, and the reaction is simple and can be carried out quickly. It is also a relatively safe and non-toxic compound, making it suitable for use in laboratory experiments. However, there are also some limitations. The reaction is sensitive to temperature and pH, and it can be difficult to control the reaction conditions.

Future Directions

There are several potential future directions for the use of MHHA. It could be used in the synthesis of more complex compounds, such as peptides and proteins. It could also be used to study the mechanism of action of other compounds, such as drugs. Additionally, more research could be done to better understand the biochemical and physiological effects of MHHA. Finally, more research could be done to optimize the reaction conditions and increase the yield of the reaction.

Synthesis Methods

MHHA is synthesized from the reaction of 6-(1-Methylhydrazinyl)-6-oxohexanoic acidine and hexanoic acid. The reaction is carried out in an aqueous solution at a temperature of 90-95°C. The reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, and the reaction proceeds via a nucleophilic substitution mechanism. The reaction yields a product with a yield of up to 95%.